Cas no 63887-82-1 (1-Propanol, 2-[(phenylmethyl)amino]-3-[(phenylmethyl)thio]-)

• Product Name: 1-Propanol, 2-[(phenylmethyl)amino]-3-[(phenylmethyl)thio]-
• CAS No: 63887-82-1
• MF: C₁₇H₂₁NOS
• MW: 287.419743299484
• CID: 1661991
• Update Time: 2024-09-11

1-Propanol, 2-[(phenylmethyl)amino]-3-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-[(phenylmethyl)amino]-3-[(phenylmethyl)thio]-

• Inchi： 1S/C17H21NOS/c19-12-17(18-11-15-7-3-1-4-8-15)14-20-13-16-9-5-2-6-10-16/h1-10,17-19H,11-14H2
• InChI Key： XWVFTAGYKCFPFG-UHFFFAOYSA-N
• SMILES： C(O)C(NCC1=CC=CC=C1)CSCC1=CC=CC=C1

Computed Properties

• Exact Mass: 287.13453

Experimental Properties

• Density: 1.135±0.06 g/cm3(Predicted)
• Boiling Point: 460.3±40.0 °C(Predicted)
• PSA: 32.26
• pka: 14.41±0.10(Predicted)